N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: N-[2-(1-methylimidazol-2-yl)sulfanylethyl]-5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H21N5O2S/c1-21-8-6-20-17(21)25-9-7-19-16(24)13-10-15(23)22(11-13)12-14-4-2-3-5-18-14/h2-6,8,13H,7,9-12H2,1H3,(H,19,24)
• InChI Key: VMSRLPNQVXNJBC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCCNC(=O)C2CC(=O)N(C2)CC3=CC=CC=N3
• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

Research on compounds with structures similar to N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide involves various synthesis methods. For instance, compounds like 2,6-disubstituted N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides have been designed and synthesized, showing potential as anti-TB agents due to their in vitro activity against drug-sensitive and drug-resistant MTB strains (Li et al., 2020). Such methodologies could be relevant for synthesizing the compound , considering the similarities in structural motifs.

Molecular Structure Analysis

The molecular structure of compounds akin to the one of interest is characterized by the presence of heterocyclic rings, such as imidazole and pyridine, which are crucial for their biological activities. The imidazo[1,5-a]pyridine skeleton, in particular, has been a versatile platform for generating new types of stable N-heterocyclic carbenes (Alcarazo et al., 2005), highlighting the significance of analyzing these molecular frameworks.

Chemical Reactions and Properties

The chemical reactivity of compounds similar to N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide involves interactions with various reagents and conditions. For example, the synthesis of imidazo[1,5-a]pyridines from carboxylic acid and 2-methylaminopyridine using Lawesson's reagent and mercury(II) acetate demonstrates the complex chemical reactions these compounds can undergo (Moulin et al., 2008).

Physical Properties Analysis

The physical properties of such compounds are influenced by their molecular structure, including solubility, melting points, and stability. Although specific data on N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide might not be readily available, understanding the physical characteristics of structurally similar compounds can provide insights.

Chemical Properties Analysis

The chemical properties, including reactivity, functional group interactions, and stability, are pivotal for the compound's potential applications. Studies on related compounds, such as the synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines as antiulcer agents (Starrett et al., 1989), can shed light on the chemical behaviors of N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many imidazole derivatives show diverse biological activities such as antibacterial, antitumor, antidiabetic, and antiviral activities.

Future Directions

The development of new imidazole derivatives is an active area of research due to their wide range of biological activities. Future work could involve synthesizing new derivatives and testing their biological activity.